Cas no 1344108-25-3 (4-Amino-3-(3,4-dichlorophenyl)pyridine)

• Product Name: 4-Amino-3-(3,4-dichlorophenyl)pyridine
• CAS No: 1344108-25-3
• MF: C₁₁H₈Cl₂N₂
• MW: 239.100620269775
• CID: 4928770
• Update Time: 2025-06-12

4-Amino-3-(3,4-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(3,4-dichlorophenyl)pyridine

• Inchi： 1S/C11H8Cl2N2/c12-9-2-1-7(5-10(9)13)8-6-15-4-3-11(8)14/h1-6H,(H2,14,15)
• InChI Key： FUOMCHHEJKDSLG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=NC=CC=1N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-3-(3,4-dichlorophenyl)pyridine

Recent Advances in the Study of 4-Amino-3-(3,4-dichlorophenyl)pyridine (CAS: 1344108-25-3)

The compound 4-Amino-3-(3,4-dichlorophenyl)pyridine (CAS: 1344108-25-3) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique pyridine core and dichlorophenyl substituent, has attracted significant attention due to its potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanism of action, particularly in the context of neurological disorders and cancer therapy.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers demonstrated that 4-Amino-3-(3,4-dichlorophenyl)pyridine exhibits potent inhibitory effects on specific kinase targets involved in neurodegenerative diseases. The compound's ability to cross the blood-brain barrier while maintaining stability in physiological conditions makes it particularly valuable for CNS-targeted therapies. Structural-activity relationship (SAR) studies revealed that the 3,4-dichlorophenyl moiety plays a crucial role in binding affinity, while the amino group at the 4-position enhances solubility and bioavailability.

Synthetic approaches to 4-Amino-3-(3,4-dichlorophenyl)pyridine have been optimized in recent work by pharmaceutical chemists. A novel three-step synthesis protocol developed by Wu et al. (2024) achieved an impressive 78% overall yield, significantly improving upon previous methods. This advancement is particularly important for scaling up production while maintaining high purity standards required for pharmaceutical applications. The synthetic route employs a palladium-catalyzed cross-coupling reaction as a key step, followed by selective amination.

Recent preclinical investigations have highlighted the compound's potential as a multi-target therapeutic agent. In cellular models of glioblastoma, 4-Amino-3-(3,4-dichlorophenyl)pyridine demonstrated dual activity by simultaneously inhibiting tumor proliferation and inducing apoptosis through modulation of the PI3K/AKT/mTOR pathway. These findings, published in Molecular Cancer Therapeutics (2024), suggest that this compound could represent a new class of targeted therapies for difficult-to-treat cancers.

The safety profile of 4-Amino-3-(3,4-dichlorophenyl)pyridine has been systematically evaluated in recent toxicological studies. Acute and sub-chronic toxicity tests in animal models showed favorable results, with no significant organ toxicity observed at therapeutic doses. Metabolic stability studies indicate that the compound undergoes hepatic clearance primarily through CYP3A4-mediated oxidation, with a half-life suitable for once-daily dosing in potential clinical applications.

Future research directions for 4-Amino-3-(3,4-dichlorophenyl)pyridine include further optimization of its pharmaceutical properties through structural modifications and comprehensive evaluation in advanced disease models. Several pharmaceutical companies have initiated development programs based on this chemical scaffold, with IND-enabling studies expected to begin in late 2024. The compound's versatility and promising preliminary data position it as an important molecule in the ongoing search for novel therapeutic agents in chemical biology and precision medicine.